Cas no 1225058-19-4 (2-aminoindolizine-1-carboxylic acid)

• Product Name: 2-aminoindolizine-1-carboxylic acid
• CAS No: 1225058-19-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5167504
• Update Time: 2025-06-07

2-aminoindolizine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminoindolizine-1-carboxylic acid
• 2-Aminoindolizine-1-carboxylicacid
• 1-Indolizinecarboxylic acid, 2-amino-
• 2-aminoindolizine-1-carboxylic acid

• Inchi： 1S/C9H8N2O2/c10-6-5-11-4-2-1-3-7(11)8(6)9(12)13/h1-5H,10H2,(H,12,13)
• InChI Key： VTJDALRERPFOKK-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN2C=CC=CC2=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.9
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 2-aminoindolizine-1-carboxylic acid

Introduction to 2-aminoindolizine-1-carboxylic acid (CAS No: 1225058-19-4)

2-aminoindolizine-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1225058-19-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indolizine class of molecules, which are known for their structural complexity and diverse biological activities. The presence of both an amino group and a carboxylic acid moiety in its molecular structure makes it a versatile scaffold for further chemical modifications, enabling its exploration in the development of novel therapeutic agents.

The structure of 2-aminoindolizine-1-carboxylic acid features a seven-membered aromatic ring containing an nitrogen atom, with substituents including an amino group at the 2-position and a carboxylic acid group at the 1-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a promising candidate for various biochemical interactions. The compound’s solubility profile and stability under different pH conditions further enhance its potential as an intermediate in synthetic chemistry and as a building block for more complex drug candidates.

In recent years, there has been growing interest in indolizine derivatives due to their reported pharmacological properties. Studies have indicated that compounds within this class exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making them attractive for the development of anti-inflammatory drugs. Additionally, some derivatives have shown promise in preclinical models as potential treatments for neurological disorders, where modulation of neurotransmitter systems is key.

One of the most compelling aspects of 2-aminoindolizine-1-carboxylic acid is its potential as a precursor for more sophisticated molecules. Researchers have leveraged this scaffold to develop libraries of analogs with tailored biological activities. For instance, by introducing different functional groups or altering the substitution pattern on the indolizine ring, chemists can fine-tune the molecule’s interactions with biological targets. This approach has been particularly fruitful in the search for inhibitors of kinases and other enzymes implicated in cancer progression.

The synthesis of 2-aminoindolizine-1-carboxylic acid typically involves multi-step organic transformations, starting from readily available precursors such as indole derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity where necessary. These synthetic strategies not only highlight the compound’s synthetic utility but also contribute to the broader arsenal of techniques available in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the discovery process involving 2-aminoindolizine-1-carboxylic acid. Molecular modeling studies have helped predict binding affinities and optimal conformations of this compound when interacting with biological targets. Such insights are invaluable for designing next-generation drug candidates with improved efficacy and reduced side effects. Furthermore, virtual screening techniques have been used to identify potential lead compounds derived from this scaffold, streamlining the drug discovery pipeline.

The pharmacokinetic properties of 2-aminoindolizine-1-carboxylic acid are also under investigation to better understand its behavior within biological systems. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles using both in vitro assays and animal models. These investigations aim to optimize dosing regimens and minimize potential toxicity concerns before moving into clinical trials. The compound’s metabolic stability, in particular, is a critical factor that influences its bioavailability and duration of action.

As research continues to unfold, 2-aminoindolizine-1-carboxylic acid is poised to play an increasingly important role in drug development initiatives. Its unique structural features and reported biological activities make it a compelling candidate for further exploration. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully realize its therapeutic potential. By combining experimental approaches with cutting-edge computational tools, scientists can uncover new applications for this versatile molecule.

The future directions for research on 2-aminoindolizine-1-carboxylic acid may include exploring its role in modulating immune responses or as a component of combination therapies targeting multiple disease pathways. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes, reducing environmental impact while maintaining high yields and purity standards. As the pharmaceutical landscape evolves, compounds like 2-aminoindolizine-1-carboxylic acid will continue to serve as important building blocks for innovation.